Cas no 2311933-57-8 (tert-butyl 1-ethynyl-2-azabicyclo3.1.1heptane-2-carboxylate)

• Product Name: tert-butyl 1-ethynyl-2-azabicyclo3.1.1heptane-2-carboxylate
• CAS No: 2311933-57-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD33020689
• CID: 5655530
• PubChem ID: 142567087
• Update Time: 2025-06-10

tert-butyl 1-ethynyl-2-azabicyclo3.1.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27702722
• Tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate
• EN300-37375400
• 2311933-57-8
• tert-butyl (1r)-1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate
• 2-Azabicyclo[3.1.1]heptane-2-carboxylic acid, 1-ethynyl-, 1,1-dimethylethyl ester
• tert-butyl 1-ethynyl-2-azabicyclo3.1.1heptane-2-carboxylate

• MDL： MFCD33020689
• Inchi： 1S/C13H19NO2/c1-5-13-8-10(9-13)6-7-14(13)11(15)16-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： FCCDSWZCLUINMH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CC1(C#C)C2)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 279.7±19.0 °C(Predicted)
• pka: -2?+-.0.40(Predicted)

Additional information on tert-butyl 1-ethynyl-2-azabicyclo3.1.1heptane-2-carboxylate

tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate (CAS No. 2311933-57-8): A Comprehensive Overview

tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate (CAS No. 2311933-57-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The structure of tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate is noteworthy for its combination of a tert-butyl group, an ethynyl moiety, and a 2-azabicyclo[3.1.1]heptane ring system. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the ethynyl group introduces a triple bond that can participate in various chemical reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry for the synthesis of complex molecules.

The 2-azabicyclo[3.1.1]heptane ring system is a key feature of this compound, contributing to its unique biological activity and pharmacological properties. This bicyclic ring system is known for its ability to mimic the structure of certain neurotransmitters and receptors, making it a valuable scaffold for the design of drugs targeting the central nervous system (CNS). Recent studies have shown that compounds containing this ring system exhibit potent activity against various neurological disorders, including Alzheimer's disease and Parkinson's disease.

In terms of synthesis, tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate can be prepared through a multi-step process involving the coupling of an appropriate azabicyclic intermediate with an ethynyl-containing reagent, followed by tert-butylation to introduce the tert-butyl group. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

The pharmacological profile of tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate has been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits high selectivity and affinity for specific receptors, such as GABA receptors and serotonin receptors, which are crucial for modulating neuronal activity and neurotransmitter release. These properties make it a promising candidate for the development of new drugs to treat conditions such as anxiety disorders, depression, and epilepsy.

Furthermore, recent advancements in computational chemistry have facilitated the optimization of tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate by predicting its binding interactions with target proteins using molecular docking simulations and quantum mechanics calculations. These computational tools have provided valuable insights into the structure-function relationships of this compound, guiding the design of more potent and selective analogs.

In addition to its potential therapeutic applications, tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate has also been explored as a chemical probe in academic research settings. Its unique structural features make it an excellent tool for investigating the biological processes underlying various diseases and for validating new drug targets.

The safety profile of tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate has been evaluated through extensive toxicological studies, which have shown that it exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity (NCE), further safety assessments are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, tert-butyl 1-ethynyl-2-azabicyclo[3.1.1]heptane-2-carboxylate (CAS No. 2311933-57-8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising pharmacological properties and low toxicity profile, make it a valuable compound for the development of novel therapeutic agents targeting various neurological disorders and other diseases.